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Compound of Interest

Compound Name: O,O,S-Triethyl thiophosphate

CAS No.: 1186-09-0

Cat. No.: B046645

Get Quote

O,O,S-Triethyl phosphorothioate belongs to the vast and influential class of organophosphorus

(OP) compounds, organic derivatives of phosphoric acid. The history of these compounds is a

compelling narrative of scientific inquiry that straddles the line between agricultural

advancement and military application. Organophosphate chemistry's roots can be traced back

to the 19th century, with early syntheses of phosphoric acid derivatives by chemists like

Lassaigne in 1820, and later, the synthesis of tetraethyl pyrophosphate (TEPP) in 1854 by

Moschnin and Philippe de Clermont.[1][2][3] However, the profound biological activity of these

molecules remained largely unexplored until the 1930s.

The pivotal chapter in the history of organophosphates was written by the German chemist Dr.

Gerhard Schrader at IG Farben.[2][4] Tasked with developing novel insecticides to secure

Germany's food supply, Schrader's research into organophosphorus compounds uncovered

their potent insecticidal properties.[5][6][7] This pursuit led to the landmark, albeit accidental,

discovery of their extreme toxicity to mammals through the inhibition of the critical enzyme

acetylcholinesterase.[5] This dual discovery path resulted in the development of both highly

effective agricultural insecticides, such as parathion, and potent chemical warfare nerve

agents, including Tabun (1936) and Sarin (1938).[5][6][7][8] It is within this complex historical
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context of agricultural ambition and military secrecy that compounds like O,O,S-Triethyl

phosphorothioate emerged.

Physicochemical Characteristics
O,O,S-Triethyl phosphorothioate, also known by synonyms such as Phosphorothioic Acid

O,O,S-Triethyl Ester and O,O-Diethyl S-Ethyl Phosphorothioate, is a clear, colorless oil.[9] Its

fundamental properties are summarized below.

Property Value References

CAS Number 1186-09-0 [9][10]

Molecular Formula C6H15O3PS [9]

Molecular Weight 198.22 g/mol [9]

Appearance Clear Colourless Oil [9]

Boiling Point 217°C (estimated) [10]

Density 1.1100 g/cm³ [10]

Storage
2-8°C, Refrigerator, Under

Inert Atmosphere
[9][10]

Synthesis and Chemical Elaboration
The synthesis of phosphorothioates, including the O,O,S-triethyl isomer, has evolved, with

modern methods favoring efficiency and yield. Historically, the preparation of related

compounds laid the groundwork for current protocols.

Conceptual Synthesis Pathways
Several strategic approaches have been documented for the synthesis of phosphorothioates:

Sulfurization of Phosphites: A common method involves the reaction of a trialkyl phosphite

with elemental sulfur. For the isomeric O,O,O-Triethyl phosphorothioate, this involves

reacting triethyl phosphite with sulfur, often in the presence of the ethanol used in the

phosphite's preparation.[11]
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Alkylation of Thiophosphate Salts: A direct and versatile route involves the S-alkylation of

O,O'-dialkyl thiophosphate anions. These ambident nucleophiles can be reacted with alkyl

halides. Studies show that reacting ammonium O,O'-diethyl thiophosphate with electrophiles

like benzyl halides results exclusively in S-alkylation.[12]

One-Pot Microwave-Assisted Synthesis: A modern, efficient, and solvent-free approach has

been developed. This method involves the reaction of an alkyl halide with a mixture of diethyl

phosphite, sulfur, and a base like triethylamine, often accelerated by microwave irradiation.

[12][13] This protocol offers a streamlined process for generating phosphorothioates.[13]

Experimental Protocol: One-Pot Synthesis of
Phosphorothioates
The following is a generalized protocol based on the one-pot synthesis methodology, illustrating

the principles of the reaction.[12][13]

Objective: To synthesize an S-alkyl O,O-diethyl phosphorothioate.

Materials:

Diethyl phosphite

Sulfur powder

Triethylamine (TEA)

Appropriate alkyl halide (e.g., Ethyl bromide for O,O,S-Triethyl phosphorothioate)

Acidic alumina

Microwave reactor

Standard laboratory glassware for extraction and purification

Solvents for workup (e.g., diethyl ether, water)

Drying agent (e.g., anhydrous sodium sulfate)
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Procedure:

In a microwave-safe reaction vessel, combine diethyl phosphite (1.0 eq), sulfur powder (1.1

eq), and acidic alumina.

To this mixture, add the alkyl halide (1.0 eq) followed by triethylamine (1.1 eq).

Seal the vessel and place it in the microwave reactor.

Irradiate the mixture at a specified power and temperature for a predetermined time,

monitoring the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, allow the reaction mixture to cool to room temperature.

Extract the product from the alumina using a suitable organic solvent, such as diethyl ether.

Wash the organic extract with water and then with brine to remove any water-soluble

impurities and salts.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent

under reduced pressure.

Purify the crude product using column chromatography on silica gel to obtain the pure

O,O,S-trialkyl phosphorothioate.

Diethyl Phosphite
((EtO)2P(O)H)

Triethylammonium O,O'-diethyl
thiophosphate (Ambident Nucleophile)

+ S8, TEA

Sulfur (S8)

Triethylamine (TEA)

Ethyl Bromide
(EtBr)

O,O,S-Triethyl phosphorothioate
((EtO)2P(S)OEt)

Triethylammonium Bromide
(TEA·HBr)

+ EtBr
(S-Alkylation)
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Caption: One-pot synthesis of O,O,S-Triethyl phosphorothioate.

Toxicology and Mechanism of Action
The primary mechanism of toxicity for O,O,S-Triethyl phosphorothioate, consistent with its

organophosphate classification, is the inhibition of acetylcholinesterase (AChE).[14] AChE is a

crucial enzyme responsible for hydrolyzing the neurotransmitter acetylcholine at cholinergic

synapses, thereby terminating the nerve signal.

Mechanism of AChE Inhibition
Binding and Phosphorylation: The phosphorus atom of the phosphorothioate is electrophilic

and reacts with a serine hydroxyl group in the active site of AChE. This forms a stable,

phosphorylated enzyme complex.

Enzyme Inactivation: This phosphorylation effectively inactivates the enzyme, preventing it

from breaking down acetylcholine.

Acetylcholine Accumulation: With AChE inhibited, acetylcholine accumulates in the synaptic

cleft, leading to hyperstimulation of cholinergic receptors throughout the nervous system.

Clinical Manifestations: This overstimulation results in a cholinergic crisis, characterized by

symptoms such as salivation, lacrimation, urination, defecation, gastrointestinal distress, and

emesis (SLUDGE), as well as muscle tremors, paralysis, and ultimately, death due to

respiratory failure.

Studies have revealed that the toxic effects can be complex. O,O,S-trialkyl phosphorothioates

can induce intoxication through both cholinergic and noncholinergic mechanisms.[15][16]

Furthermore, research on rats has shown that O,O,S-Triethyl phosphorothioate can cause

delayed mortality, with death occurring several days after a single dose, and can induce

toxicological lung damage at high concentrations.[10][17][18][19] Its acute toxicity is noted to

be slightly less than its O,O,S-trimethyl analogue.[17]
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Mechanism of Acetylcholinesterase (AChE) Inhibition
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Caption: Cholinergic synapse function and its disruption by organophosphates.

Metabolism and Biological Fate
While specific metabolic pathways for O,O,S-Triethyl phosphorothioate are not extensively

detailed in the provided literature, the general metabolism of phosphorothioates has been

studied, particularly in the context of antisense oligonucleotides. These studies provide a

framework for understanding its likely biological fate.

Phosphorothioates are known to be more resistant to nuclease degradation than their natural

phosphodiester counterparts, a property that is leveraged in therapeutic applications.[20]

Metabolism, when it occurs, is often mediated by exonucleases (both 3' and 5') and

endonucleases, primarily in the liver and kidneys.[21] The primary metabolic pathway for many

phosphorothioate compounds is believed to be via 3'-exonuclease activity.[22] The rate of
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metabolism can be influenced by several factors, including the specific chemical structure and

the presence of stereoisomers at the phosphorus center.[21] Following administration,

phosphorothioates tend to accumulate in tissues, particularly the kidney and liver.[20]

Applications and Significance
The discovery and development of O,O,S-Triethyl phosphorothioate are rooted in the broader

search for effective pesticides. Its primary documented use is as an organophosphorus

pesticide, valued for its ability to control insect populations in agricultural settings.[10][19] It has

also been used as a synergist with other pesticides, potentially enhancing their efficacy.[14]

Beyond its direct application, O,O,S-Triethyl phosphorothioate and its analogues serve as

important research tools in toxicology and pharmacology, helping scientists to understand the

mechanisms of organophosphate toxicity and to develop potential antidotes and protective

measures.[15][18]

Conclusion
The history of O,O,S-Triethyl phosphorothioate is intrinsically linked to the broader narrative of

organophosphorus chemistry. From the early academic syntheses of the 19th century to the

intensive, dual-purpose research of Gerhard Schrader in the 1930s and 40s, the development

of these compounds has had a profound impact on both agriculture and global security. O,O,S-

Triethyl phosphorothioate stands as a representative of a class of molecules whose potent

biological activity was harnessed for pest control. Understanding its history, synthesis, and

mechanism of action provides critical insight for researchers in toxicology, drug development,

and environmental science, underscoring the enduring legacy of this powerful class of chemical

agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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